Cas no 58461-93-1 (1-(Ethylamino)-3-phenoxypropan-2-ol)

• Product Name: 1-(Ethylamino)-3-phenoxypropan-2-ol
• CAS No: 58461-93-1
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• MDL: MFCD00776854
• CID: 341983
• PubChem ID: 2848666
• Update Time: 2025-04-19

1-(Ethylamino)-3-phenoxypropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(Ethylamino)-3-phenoxypropan-2-ol
• 1-(ethylamino)-3-phenoxypropan-2-ol(SALTDATA: FREE)
• 2-Propanol, 1-(ethylamino)-3-phenoxy-
• 1-Aethylamino-3-phenoxy-2-propanol
• 1-Aethylamino-3-phenoxy-propan-2-ol
• 1-ethylamino-3-phenoxy-propan-2-ol
• 1-Phenoxy-3-aethylaminopropanol-2
• BS-38243
• CHEMBRDG-BB 5482082
• 58461-93-1
• DTXSID00385925
• Oprea1_417959
• AB00086679-01
• SB85119
• AKOS005261794
• MFCD00776854
• 1-(Ethylamino)-3-phenoxy-2-propanol

• MDL： MFCD00776854
• Inchi： 1S/C11H17NO2/c1-2-12-8-10(13)9-14-11-6-4-3-5-7-11/h3-7,10,12-13H,2,8-9H2,1H3
• InChI Key： HFOAMOYLGQYKAQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC(CNCC)O

Computed Properties

• Exact Mass: 195.12600
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.49000
• LogP: 1.42670